Cas no 4461-33-0 (benzoyl isocyanate)

• Product Name: benzoyl isocyanate
• CAS No: 4461-33-0
• Molecular Formula: C₈H₅NO₂
• Molecular Weight: 147.1308
• MDL: MFCD00002032
• CID: 85058
• PubChem ID: 24858655

benzoyl isocyanate Properties

Names and Identifiers

• benzoyl isocyanate
• (Bz)-isocyanate
• Benzoylisocyanat
• isocyanato(phenyl)methanone
• oxophenylmethanisocyanate
• 4461-33-0
• NSC-246191
• DTXSID90196249
• FT-0622743
• UNII-RW47ZKR2X7
• benzoyl isocynate
• SCHEMBL84542
• Benzoylisocyanate
• Benzoyl isocyanate, technical grade, 90%
• Methanone, 1-phenyl-1-isocyanato-
• PhCONCO
• isocyanato-phenyl-methanone
• EINECS 224-717-5
• NSC 246191
• RW47ZKR2X7
• MFCD00002032
• NS00046777
• AKOS000160997
• A826636
• NSC246191
• BENZOIC ACID, ANHYDRIDE WITH ISOCYANIC ACID
• DTXCID50118740
• G72590

• MDL： MFCD00002032
• InChIKey： LURYMYITPCOQAU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5NO2/c10-6-9-8(11)7-4-2-1-3-5-7/h1-5H
• SMILES： C1=CC=C(C=C1)C(=O)N=C=O
• BRN： 878595

Computed Properties

• Exact Mass: 147.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.032
• Heavy Atom Count: 11
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 1.16260
• PSA: 46.50000
• Refractive Index: n20/D 1.5514(lit.)
• Boiling Point: 94-96 °C/21 mmHg(lit.)
• Melting Point: 25.9°C
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Color/Form: Colorless low melting point solid
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.171 g/mL at 25 °C(lit.)

benzoyl isocyanate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S27; S28; S36/37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2206 6
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：−20°C
• PackingGroup：II
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

benzoyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives